Cas no 1493156-83-4 (5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one)

• Product Name: 5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one
• CAS No: 1493156-83-4
• MF: C₁₂H₁₅BrN₂O₂
• MW: 299.163702249527
• CID: 6277832
• PubChem ID: 64431559
• Update Time: 2025-05-19

5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one
• 1493156-83-4
• CS-0349429
• AKOS013754893
• 5-({[(3-bromo-2-hydroxyphenyl)methyl]amino}methyl)pyrrolidin-2-one
• EN300-767344

• Inchi： 1S/C12H15BrN2O2/c13-10-3-1-2-8(12(10)17)6-14-7-9-4-5-11(16)15-9/h1-3,9,14,17H,4-7H2,(H,15,16)
• InChI Key： YFLGJONZROSLCU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CNCC1CCC(N1)=O

Computed Properties

• Exact Mass: 298.03169g/mol
• Monoisotopic Mass: 298.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one

5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one (CAS No. 1493156-83-4): A Comprehensive Overview

The compound 5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one (CAS No. 1493156-83-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a pyrrolidin-2-one core, which is functionalized with a 3-bromo-2-hydroxybenzyl group via an aminomethyl linker. This structural complexity makes it a subject of interest in various research fields, particularly in medicinal chemistry and material science.

One of the key features of 5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one is its potential as a building block for more complex molecules. The bromo and hydroxy substituents on the benzyl group offer reactive sites for further chemical modifications, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its applications in the development of novel pharmaceutical compounds and biologically active molecules.

In recent years, the demand for pyrrolidin-2-one derivatives has surged due to their widespread use in drug discovery. The 5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one structure is being explored for its potential role in targeting specific enzymes or receptors. For instance, its aminomethyl linker could facilitate interactions with biological targets, making it a candidate for central nervous system (CNS) drug development.

From a synthetic perspective, the compound's CAS No. 1493156-83-4 is often searched in academic and industrial databases. Researchers are keen on understanding its synthetic pathways, purification methods, and stability under various conditions. These queries reflect the growing interest in optimizing its production for scalable applications. Additionally, its solubility and crystallinity are frequently discussed topics, as these properties are critical for formulation in drug delivery systems.

The compound's 3-bromo-2-hydroxybenzyl moiety is another area of focus. Brominated aromatic compounds are known for their utility in cross-coupling reactions, which are pivotal in modern organic synthesis. This functionality opens doors for creating diverse molecular libraries, a trend that aligns with the current push for high-throughput screening in drug discovery. Moreover, the hydroxy group adds a layer of reactivity, enabling further derivatization through etherification or esterification.

In the context of material science, 5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one is being investigated for its potential in designing functional polymers. The combination of its rigid aromatic ring and flexible pyrrolidinone backbone could contribute to unique mechanical and thermal properties. This has sparked interest in industries focused on advanced materials and nanotechnology.

Another hot topic surrounding this compound is its environmental impact and biodegradability. As sustainability becomes a priority in chemical research, scientists are evaluating the ecological footprint of brominated compounds like 5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one. Questions about its toxicity profile and degradation pathways are increasingly common in scholarly discussions and search engine queries.

For those involved in analytical chemistry, the characterization of 5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one is a recurring theme. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are frequently employed to confirm its structure and purity. These methods are essential for ensuring the compound's suitability in high-stakes applications like pharmaceutical manufacturing.

The market dynamics for 5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one are also worth noting. With the rise of custom synthesis and contract research organizations (CROs), there is a growing niche for specialized intermediates like this one. Suppliers and manufacturers are often queried about its availability, pricing, and bulk order options, indicating its commercial relevance.

In summary, 5-(((3-Bromo-2-hydroxybenzyl)amino)methyl)pyrrolidin-2-one (CAS No. 1493156-83-4) is a multifaceted compound with significant potential in both academic and industrial settings. Its structural features, reactivity, and applications align with current trends in drug discovery, material science, and sustainable chemistry. As research progresses, this compound is likely to remain a topic of interest, driven by its versatility and the evolving needs of modern science.